Cas no 5616-94-4 (N'-[(1E)-(3-methylphenyl)methylidene]benzenesulfonohydrazide)
5616-94-4 structure
Product Name:N'-[(1E)-(3-methylphenyl)methylidene]benzenesulfonohydrazide
CAS No:5616-94-4
MF:C14H14N2O2S
MW:274.338161945343
CID:1601884
PubChem ID:5341263
Update Time:2025-04-21
N'-[(1E)-(3-methylphenyl)methylidene]benzenesulfonohydrazide Chemical and Physical Properties
Names and Identifiers
-
- N'-[(1E)-(3-methylphenyl)methylidene]benzenesulfonohydrazide
- benzenesulfonic acid, 2-[(1E)-(3-methylphenyl)methylene]hydrazide
- N'-[(E)-(3-Methylphenyl)methylene]benzenesulfonohydrazide
- N-[(E)-(3-methylphenyl)methylideneamino]benzenesulfonamide
- SR-01000214861-1
- SR-01000214861
- AB00090633-01
- N'-[(E)-(3-methylphenyl)methylidene]benzenesulfonohydrazide
- AKOS003201223
- STK415280
- 5616-94-4
-
- Inchi: 1S/C14H14N2O2S/c1-12-6-5-7-13(10-12)11-15-16-19(17,18)14-8-3-2-4-9-14/h2-11,16H,1H3/b15-11+
- InChI Key: WBBGOGRPYGLPBM-RVDMUPIBSA-N
- SMILES: S(C1C=CC=CC=1)(N/N=C/C1=CC=CC(C)=C1)(=O)=O
Computed Properties
- Exact Mass: 274.07772
- Monoisotopic Mass: 274.077598
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.9
- XLogP3: 2.9
Experimental Properties
- Density: 1.19
- Boiling Point: 442.3°C at 760 mmHg
- Flash Point: 221.3°C
- Refractive Index: 1.59
- PSA: 58.53
N'-[(1E)-(3-methylphenyl)methylidene]benzenesulfonohydrazide Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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